Cas no 698-92-0 (1-(2-Chloropropyl)piperidine)

1-(2-Chloropropyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloropropyl)piperidine
- Piperidine,1-(2-chloropropyl)-
- (+-)-1-<2-Chlor-propyl>-piperidin
- 1-(2-chloro-propyl)-piperidine
- EINECS 211-823-1
- Piperidine,1-(2-chloropropyl)
- KFWCHHIRLGAWOS-UHFFFAOYSA-N
- Piperidine, 1-(2-chloropropyl)-
- 0821AC
- FCH1053197
- AX8238216
- SCHEMBL7260782
- SB42946
- MFCD19105113
- CS-0154041
- O10264
- 698-92-0
- AKOS016007048
- NS00041971
- AS-49947
- N-(2-Chloropropyl)piperidine
- DTXSID00990058
- DTXCID601417165
- DB-328413
-
- MDL: MFCD19105113
- Inchi: 1S/C8H16ClN/c1-8(9)7-10-5-3-2-4-6-10/h8H,2-7H2,1H3
- InChI Key: KFWCHHIRLGAWOS-UHFFFAOYSA-N
- SMILES: ClC([H])(C([H])([H])[H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 161.09700
- Monoisotopic Mass: 161.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2
- XLogP3: 2.1
Experimental Properties
- Density: 0.989±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 388-389 ºC
- Boiling Point: 80-81 ºC (13 Torr)
- Flash Point: 77.6±22.6 ºC,
- Solubility: Slightly soluble (8.4 g/l) (25 º C),
- PSA: 3.24000
- LogP: 2.03750
1-(2-Chloropropyl)piperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB490625-250 mg |
1-(2-Chloropropyl)piperidine; . |
698-92-0 | 250mg |
€117.60 | 2023-06-15 | ||
Fluorochem | 232020-250mg |
1-(2-Chloropropyl)piperidine |
698-92-0 | 95% | 250mg |
£97.00 | 2021-06-29 | |
Alichem | A129004017-25g |
1-(2-Chloropropyl)piperidine |
698-92-0 | 95% | 25g |
$1717.01 | 2023-09-01 | |
abcr | AB490625-1 g |
1-(2-Chloropropyl)piperidine; . |
698-92-0 | 1g |
€195.10 | 2023-06-15 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO541-100mg |
1-(2-Chloropropyl)piperidine |
698-92-0 | 95+% | 100mg |
814CNY | 2021-05-07 | |
1PlusChem | 1P00FEZF-1g |
1-(2-chloropropyl)piperidine |
698-92-0 | 95% | 1g |
$70.00 | 2024-04-21 | |
abcr | AB490625-250mg |
1-(2-Chloropropyl)piperidine; . |
698-92-0 | 250mg |
€117.60 | 2025-02-17 | ||
abcr | AB490625-5g |
1-(2-Chloropropyl)piperidine; . |
698-92-0 | 5g |
€511.00 | 2025-02-17 | ||
1PlusChem | 1P00FEZF-250mg |
1-(2-chloropropyl)piperidine |
698-92-0 | 95% | 250mg |
$29.00 | 2024-04-21 | |
Ambeed | A791419-100mg |
1-(2-Chloropropyl)piperidine |
698-92-0 | 95% | 100mg |
$24.0 | 2024-04-17 |
1-(2-Chloropropyl)piperidine Related Literature
-
Kimberley J. Davis,Christopher Richardson,Jennifer L. Beck,Brett M. Knowles,Aurore Guédin,Jean-Louis Mergny,Anthony C. Willis,Stephen F. Ralph Dalton Trans. 2015 44 3136
Additional information on 1-(2-Chloropropyl)piperidine
1-(2-Chloropropyl)piperidine: A Comprehensive Overview
1-(2-Chloropropyl)piperidine (CAS No. 698-92-0) is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique chemical structure, plays a pivotal role in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential in emerging fields such as green chemistry and sustainable manufacturing.
The molecular structure of 1-(2-Chloropropyl)piperidine consists of a piperidine ring, a six-membered cyclic amine, substituted with a 2-chloropropyl group. This substitution imparts distinctive electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The compound's ability to act as both a nucleophile and an electrophile has made it a valuable intermediate in organic synthesis.
Recent research has focused on the application of 1-(2-Chloropropyl)piperidine in the development of novel drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, which are highly desirable for encapsulating hydrophobic drugs. Studies published in *Advanced Drug Delivery Reviews* have demonstrated its potential in enhancing drug bioavailability and reducing side effects.
In the field of agrochemistry, 1-(2-Chloropropyl)piperidine has been explored as a precursor for bioactive compounds with pesticidal properties. Collaborative efforts between chemists and biologists have led to the discovery of derivatives that exhibit selective toxicity against agricultural pests while minimizing environmental impact. These findings were recently featured in *Journal of Agricultural and Food Chemistry*.
The synthesis of 1-(2-Chloropropyl)piperidine has also been optimized through green chemistry approaches. Traditional methods often involved hazardous reagents and multi-step processes, but recent advancements have introduced catalytic systems that reduce waste and energy consumption. For instance, researchers at the University of California reported a one-pot synthesis using microwave-assisted techniques, significantly improving reaction efficiency.
From an environmental perspective, understanding the fate and transport of 1-(2-Chloropropyl)piperidine in ecosystems is crucial. Studies conducted by the Environmental Protection Agency (EPA) suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This information is vital for regulatory agencies aiming to establish safety guidelines for industrial use.
Looking ahead, the demand for 1-(2-Chloropropyl)piperidine is expected to grow due to its expanding applications in specialty chemicals and advanced materials. Market analysis by Grand View Research highlights a projected CAGR of 5% over the next decade, driven by innovations in pharmaceutical intermediates and agrochemical formulations.
In conclusion, 1-(2-Chloropropyl)piperidine (CAS No. 698-92-0) stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple industries, coupled with ongoing research into sustainable practices, ensures its continued relevance in both academic and industrial settings.
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